Cas no 1171897-39-4 (tert-Butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate)

• Product Name: tert-Butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• CAS No: 1171897-39-4
• MF: C₁₆H₂₅BN₂O₄
• MW: 320.191704511642
• MDL: MFCD13195277
• CID: 895349
• PubChem ID: 57416500
• Update Time: 2025-10-25

tert-Butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• [5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-carbamic acid tert-butyl ester
• AKOS016007341
• 5-(BOC-AMINO)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• CS-0174320
• WWB89739
• (5-((TERT-BUTOXYCARBONYL)AMINO)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• BYXPGPHNPNIEPY-UHFFFAOYSA-N
• MB13502
• FT-0696430
• tert-butyl N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• TERT-BUTYL 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YLCARBAMATE
• 3-BOC-AMINOPYRIDINE-5-BORONIC ACID PINACOL ESTER
• AM20050694
• 3-(Boc-amino)pyridine-5-boronic acid pinacol ester
• J-502770
• A25368
• [5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)- PYRIDIN-3-YL]-CARBAMIC ACID TERT-BUTYL ESTER
• PS-13050
• tert-Butyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-ylcarbamate
• tert-Butyl [5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• TCFH?N,N,N',N'-Tetramethylchloroformamidinium-hexafluorophosphate
• Carbamic acid, N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-, 1,1-dimethylethyl ester
• RB2108
• MFCD13195277
• 1171897-39-4
• SCHEMBL1502647
• [5-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-3-pyridyl]carbamic acid tert-butyl ester
• DTXSID90726166
• DB-060974

• MDL： MFCD13195277
• Inchi： 1S/C16H25BN2O4/c1-14(2,3)21-13(20)19-12-8-11(9-18-10-12)17-22-15(4,5)16(6,7)23-17/h8-10H,1-7H3,(H,19,20)
• InChI Key： BYXPGPHNPNIEPY-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.19100
• Monoisotopic Mass: 320.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 400.7±30.0℃/760mmHg
• PSA: 69.68000
• LogP: 2.80080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-Butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate

tert-Butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate with CAS No. 1171897-39-4 has emerged as a significant molecule due to its unique structural properties and versatile applications. This compound is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in its ring structure. The presence of the dioxaborolan group and the tert-butyl substituent introduces intriguing electronic and steric effects that make this compound a valuable tool in various chemical reactions and material sciences.

The dioxaborolan moiety in this compound is particularly noteworthy. It is a boron-containing ring system that exhibits unique reactivity and stability. Recent studies have highlighted the role of such boron-containing compounds in cross-coupling reactions, such as the Suzuki-Miyaura reaction. This reaction is widely used in organic synthesis to form carbon-carbon bonds between boronic acids or esters and aryl halides. The tert-butyl group serves as a protecting group for the carbamate functionality, which is crucial for maintaining the stability of the molecule during synthesis and storage.

One of the most fascinating aspects of this compound is its application in materials science. The combination of pyridine's aromaticity and the bulky tert-butyl substituent makes it an ideal candidate for studying π-electron interactions in molecular recognition and self-assembling systems. Researchers have explored its potential in designing supramolecular structures for applications in sensors and drug delivery systems.

Furthermore, the tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate has shown promise in catalytic processes. Its ability to act as a ligand in transition metal complexes has been leveraged to develop more efficient catalysts for olefin polymerization and other industrial processes. This advancement underscores its importance in both academic research and industrial applications.

From a synthetic perspective, the preparation of this compound involves a multi-step process that highlights modern organic synthesis techniques. The introduction of the dioxaborolan group typically requires precise control over reaction conditions to ensure regioselectivity and avoid side reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high yields.

In terms of chemical stability, this compound demonstrates remarkable resilience under various conditions. Studies have shown that it remains stable under thermal and oxidative stress, making it suitable for applications in harsh environments. Its resistance to hydrolysis further enhances its utility in aqueous-based systems.

The integration of computational chemistry has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the dioxaborolan group introduces electron-withdrawing effects that modulate the electronic properties of the pyridine ring. These findings have been instrumental in predicting its reactivity in different chemical environments.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Potential areas include its use as a building block in medicinal chemistry for designing bioactive molecules with improved pharmacokinetic profiles. Additionally, its role as an intermediate in natural product synthesis is being actively explored.

In conclusion, tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate stands out as a multifaceted molecule with diverse applications across various fields of chemistry. Its unique structure and reactivity continue to inspire innovative research directions that promise to unlock new possibilities for both academic exploration and industrial innovation.